Cas no 663198-67-2 (2,4-Pyrrolidinedione, 1-[(1R)-1-phenylethyl]-)

• Product Name: 2,4-Pyrrolidinedione, 1-[(1R)-1-phenylethyl]-
• CAS No: 663198-67-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 1717762
• PubChem ID: 71375106
• Update Time: 2025-04-21

2,4-Pyrrolidinedione, 1-[(1R)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrrolidinedione, 1-[(1R)-1-phenylethyl]-
• 1-[(1R)-1-phenylethyl]pyrrolidine-2,4-dione
• DTXSID70797859
• 663198-67-2

• Inchi： 1S/C12H13NO2/c1-9(10-5-3-2-4-6-10)13-8-11(14)7-12(13)15/h2-6,9H,7-8H2,1H3/t9-/m1/s1
• InChI Key： MTZQVKQSLFWGKN-SECBINFHSA-N
• SMILES： O=C1CC(CN1[C@H](C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38